Cas no 2035001-83-1 ((2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide
• CAS No: 2035001-83-1
• MF: C₁₇H₁₄N₂OS₂
• MW: 326.4359
• CID: 5355613
• Update Time: 2025-05-30

(2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-thiophen-2-yl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]prop-2-enamide
• (E)-3-(thiophen-2-yl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acrylamide
• (2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide

• Inchi： 1S/C17H14N2OS2/c20-17(6-5-15-3-1-7-21-15)19-11-13-9-14(12-18-10-13)16-4-2-8-22-16/h1-10,12H,11H2,(H,19,20)/b6-5+
• InChI Key： VWZTYPISNXVCJV-AATRIKPKSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1=C([H])N=C([H])C(=C1[H])C([H])([H])N([H])C(/C(/[H])=C(\[H])/C1=C([H])C([H])=C([H])S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 3.1
• Topological Polar Surface Area: 98.5

Additional information on (2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide

Comprehensive Analysis of (2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide (CAS No. 2035001-83-1)

The compound (2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide, identified by CAS No. 2035001-83-1, is a structurally unique molecule that has garnered significant interest in pharmaceutical and materials science research. Its distinctive thiophene and pyridine moieties contribute to its potential applications in drug discovery and organic electronics. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "What are the uses of thiophene derivatives?" and "How does pyridine enhance molecular stability?".

From a chemical perspective, the (2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide structure features conjugated double bonds, which are pivotal for its electronic properties. Researchers have explored its role in organic semiconductors due to its ability to facilitate charge transport. Additionally, its amide linkage and heterocyclic rings make it a candidate for modulating biological activity, aligning with trends in "small molecule drug design" and "targeted therapy development".

The synthesis of CAS No. 2035001-83-1 typically involves a multi-step process, including condensation reactions and catalytic cross-coupling. Recent advancements in "green chemistry" have prompted investigations into solvent-free or low-waste synthetic routes, addressing environmental concerns. Analytical techniques such as NMR spectroscopy and HPLC are employed to confirm purity, a critical factor for applications in "high-performance materials" and "precision medicine".

In the context of current research trends, this compound's potential in "photovoltaic cells" and "OLEDs" has been highlighted. Its thiophene-pyridine hybrid structure offers tunable optoelectronic properties, making it relevant to "renewable energy solutions". Furthermore, its interactions with biological targets, such as kinase enzymes, are under study for "cancer therapeutics", reflecting the intersection of chemistry and biotechnology.

To address frequently asked questions like "Is CAS 2035001-83-1 commercially available?", suppliers often list it as a research-grade chemical with customizable purity levels. Storage recommendations emphasize protection from light and moisture to maintain stability. As interest grows in "structure-activity relationships", computational modeling of this compound has also gained traction, leveraging AI-driven drug discovery tools.

In summary, (2E)-3-(thiophen-2-yl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}prop-2-enamide exemplifies the convergence of synthetic chemistry and applied science. Its versatility across "material science" and "biopharmaceuticals" underscores its value in addressing global challenges, from energy efficiency to healthcare innovation. Future research may focus on scaling production and expanding its functional derivatives, solidifying its role in next-generation technologies.